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Compound of Interest

Compound Name: 3-Acetyl-2-bromopyridine

Cat. No.: B057763

Essential Safety and Handling Guide for 3-
Acetyl-2-bromopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Acetyl-2-bromopyridine (CAS Number: 84199-61-1). Adherence to these protocols is
essential to ensure personal safety and regulatory compliance in the laboratory environment.

1. Hazard Identification and Classification

3-Acetyl-2-bromopyridine is a hazardous chemical with the following classifications:
e Physical Hazard: Combustible liquid.

» Health Hazards:

Toxic if swallowed.

[¢]

Fatal in contact with skin.

o

Causes skin irritation.

o

[¢]

Causes serious eye irritation.
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o May cause respiratory irritation.

2. Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure. The

selection of appropriate PPE is the first line of defense against chemical hazards.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields or a full-face
shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Gloves should be
powder-free and changed
regularly (every 30-60 minutes)
or immediately if contaminated
or damaged.[1][2][3]

Prevents skin contact, which
can be fatal and cause
irritation. Thicker gloves
generally offer better

protection.[2]

Body Protection

A long-sleeved, back-closing
laboratory coat or gown. For
larger quantities or increased
risk of splashing, a chemical-
resistant apron over the lab

coat is recommended.[1][3][4]

Minimizes the risk of accidental

skin exposure.[3]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood.[1] If a fume hood is
not available or ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate cartridge for

organic vapors is necessary.[5]

Prevents inhalation of vapors
or mists, which can cause

respiratory irritation.

Footwear

Closed-toe shoes.

Protects feet from spills.
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3. Operational Plan: Step-by-Step Handling Protocol

This workflow outlines the safe handling of 3-Acetyl-2-bromopyridine from receipt to disposal.

3.1. Preparation and Engineering Controls

e Ensure a chemical fume hood is operational and certified.

 Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Designate a specific area for handling the compound to contain potential spills.

3.2. Handling the Compound

e Donning PPE: Before handling, put on all required PPE as specified in the table above.

o Transfer and Weighing: Conduct all transfers and weighing of the compound within a
chemical fume hood to control vapors.

e Preventing Contamination: Do not eat, drink, or smoke in the handling area. Wash hands
thoroughly after handling.

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from heat, sparks, open flames, and other ignition sources.

Store locked up or in an area accessible only to authorized personnel.

Incompatible with strong oxidizing agents, strong acids, and bases.[7][8]

4. Emergency Procedures
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Incident First Aid Measures
Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[7]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[1][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][7]

Do NOT induce vomiting. Rinse mouth with

Ingestion
water. Seek immediate medical attention.[8]
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
with an inert, non-combustible material (e.g.,
Spil sand, vermiculite). Collect the absorbed material

into a labeled, sealed container for hazardous
waste disposal. Ventilate the area and wash the
spill site after material pickup is complete. Do

not let the chemical enter drains.[5]

5. Disposal Plan

o Waste Chemical: Dispose of 3-Acetyl-2-bromopyridine as hazardous waste in accordance

with local, state, and federal regulations. Do not mix with other waste.

o Contaminated Materials: Any materials that have come into contact with the chemical,

including gloves, lab coats, and absorbent materials, must be disposed of as hazardous

waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-Acetyl-2-bromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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